[1-(4-Chlorophenyl)ethyl](2,2,2-trifluoroethyl)amine

basicity pKa ionization state
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H11ClF3N
Molecular Weight 237.65 g/mol
Cat. No. B13282185
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Technical Parameters


Basic Identity
Product Name[1-(4-Chlorophenyl)ethyl](2,2,2-trifluoroethyl)amine
Molecular FormulaC10H11ClF3N
Molecular Weight237.65 g/mol
Structural Identifiers
SMILESCC(C1=CC=C(C=C1)Cl)NCC(F)(F)F
InChIInChI=1S/C10H11ClF3N/c1-7(15-6-10(12,13)14)8-2-4-9(11)5-3-8/h2-5,7,15H,6H2,1H3
InChIKeyQMAPUFLSLAHWTQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 2.5 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

[1-(4-Chlorophenyl)ethyl](2,2,2-trifluoroethyl)amine: Core Identity and Comparators


[1-(4-Chlorophenyl)ethyl](2,2,2-trifluoroethyl)amine (CAS 1019449-78-5; molecular formula C₁₀H₁₁ClF₃N; MW 237.65 g/mol) is a chiral secondary amine bearing a 1-(4-chlorophenyl)ethyl substituent and a 2,2,2-trifluoroethyl group on the amine nitrogen . The compound belongs to the trifluoroethylamine (TFEA) class, a recognized amide bond isostere scaffold in medicinal chemistry [1]. Its structure embeds two pharmacologically critical features: a 4-chlorophenyl ring for target engagement and a trifluoroethylamine motif that drastically reduces amine basicity compared to conventional alkylamines [2]. The closest structural comparators include the parent primary amine 1-(4-chlorophenyl)ethylamine (CAS 4187-56-8), the N-methyl analog, the aniline-derived 4-chloro-N-(2,2,2-trifluoroethyl)aniline (CAS 22753-82-8), and the α-CF₃ variant [1-(4-chlorophenyl)-2,2,2-trifluoroethyl](methyl)amine (CAS 1154312-42-1).

Amide Isostere Scaffold Trifluoroethylamine motif for peptidomimetic inhibitor design
Chiral Building Block Single stereocenter enables enantioselective lead compound synthesis

[1-(4-Chlorophenyl)ethyl](2,2,2-trifluoroethyl)amine: Why Analogs Cannot Substitute


Compounds within the 4-chlorophenethylamine class are not interchangeable because the trifluoroethylamine (-NH-CH₂-CF₃) motif is structurally and electronically distinct from both the parent primary amine (-NH₂) and N-alkyl analogs (-NH-CH₃). The -CH₂CF₃ group exerts a powerful electron-withdrawing inductive effect that drops the amine pKa by approximately 3-4 log units—from ~8.8 for the parent 1-(4-chlorophenyl)ethylamine to ~5.5-5.7 for the trifluoroethylamine congener [1]. At physiological pH 7.4, this shifts the protonation equilibrium from ~96% protonated (parent amine) to ~98% neutral (target compound), fundamentally altering membrane permeability, lysosomal partitioning, and off-target receptor engagement [2]. Furthermore, unlike simple N-methyl or N-ethyl analogs that remain substrates for oxidative deamination by monoamine oxidases, the trifluoroethylamine motif is metabolically stable and functions as a hydrolytically resistant amide bond surrogate—a property demonstrated in the clinical cathepsin K inhibitor odanacatib, where amide-to-trifluoroethylamine isosterism yielded 10- to 20-fold potency gains while improving metabolic stability [3].

Ionization shift (pKa ~8.8 to ~5.5) may alter membrane permeability and lysosomal partitioning relative to the parent amine.
Trifluoroethylamine motif resists oxidative deamination; N-alkyl analogs may remain substrates for monoamine oxidases.
N-methyl or N,N-dialkyl substitution eliminates the critical hydrogen bond donor, potentially losing target engagement.

[1-(4-Chlorophenyl)ethyl](2,2,2-trifluoroethyl)amine: Quantitative Differentiation Evidence


Amine Basicity: Trifluoroethylamine vs Parent Amine

The trifluoroethylamine secondary amine in the target compound is predicted to have a conjugate acid pKa of approximately 5.5-5.7, based on measured values for the 2,2,2-trifluoroethylamine (TFEA) scaffold [1]. In contrast, the closest non-fluorinated comparator—1-(4-chlorophenyl)ethylamine—has a predicted pKa of 8.82 ± 0.10 . This represents a ~3.3 log unit reduction in basicity, meaning the target compound is approximately 2000-fold less basic. At physiological pH 7.4, the target compound exists predominantly (~98%) in the neutral, unprotonated form, whereas the parent amine is ~96% protonated. This ionization differential has direct consequences for membrane passive permeability and lysosomal sequestration propensity [2].

Amine Basicity
Class-level inference
pKa ~5.5 vs. ~8.8 (parent amine); ΔpKa ≈ -3.3 log units (~2000-fold lower basicity)
Supports ionization-state-dependent permeability and off-target review
At pH 7.4, target ~98% neutral, parent ~96% protonated; affects lysosomotropism
basicity pKa ionization state physicochemical property

Metabolic Stability of Trifluoroethylamine Isostere

The trifluoroethylamine (-NH-CH₂-CF₃) group functions as a hydrolytically and oxidatively stable surrogate for the amide bond (-CO-NH-). In a landmark study by Black et al. (2005), replacing the P2-P3 amide bond in dipeptide cathepsin K inhibitors with a trifluoroethylamine unit yielded compounds that were 10- to 20-fold more potent than the corresponding amide derivatives (e.g., Compound 8 showed 5 pM inhibition of human cathepsin K with >10,000-fold selectivity over other cathepsins) [1]. In contrast, the parent 1-(4-chlorophenyl)ethylamine and its N-alkyl congeners remain susceptible to oxidative deamination by monoamine oxidases (MAO), as demonstrated for related N-fluoroalkylamine derivatives which caused convulsions in rats at 40-45 mg/kg i.p. due to in vivo fluoroacetate formation [2]. The trifluoroethylamine's metabolic stability was further validated in the clinical candidate odanacatib, where amide-to-trifluoroethylamine isosterism improved both metabolic stability and oral bioavailability [3].

Metabolic Stability
Class-level inference
10- to 20-fold potency gain over amide; trifluoroethylamine motif resistant to oxidative deamination
Reported assay potency and metabolic stability context
Based on cathepsin K inhibitor study; N-fluoroalkyl analogs caused convulsant fluoroacetate formation
metabolic stability amide isostere peptidomimetic cathepsin K

Lipophilicity: Trifluoroethyl vs Methyl Substituent

The trifluoroethyl substituent (-CH₂CF₃) contributes a substantially higher lipophilicity compared to simple alkyl groups. The Hansch π constant for -CH₂CF₃ is approximately +0.88 [1], compared to π = +0.56 for -CH₃ and π = 0.00 for -H. This means the target compound [1-(4-chlorophenyl)ethyl](2,2,2-trifluoroethyl)amine is predicted to have a logP approximately 0.88 units higher than its N-methyl analog [1-(4-chlorophenyl)ethyl](methyl)amine, and approximately 0.88 units higher than the parent primary amine at the same pH where the amine is neutral. The measured logP of the 2,2,2-trifluoroethylamine fragment itself is 1.21-1.37 , compared to -0.27 for ethylamine. This enhanced lipophilicity can improve passive membrane permeability in target tissues where intracellular target engagement is required [2].

Lipophilicity (Hansch π)
Class-level inference
π(-CH₂CF₃) ≈ +0.88 vs. π(-CH₃) = +0.56; Δ fragment logP ~1.5 vs. ethylamine
Supports lipophilicity-driven permeability and solubility balance review
Hansch constants from Leo/Hansch compilation; TFEA logP 1.21–1.37
lipophilicity logP Hansch constant membrane permeability

Lysosomotropism Avoidance by Non-Basic Trifluoroethylamine

Basic amine-containing drugs (pKa > ~7.5) accumulate in acidic lysosomes (pH ~4.5-5.0) via pH trapping, a phenomenon termed lysosomotropism. This leads to artificially inflated cellular potency against lysosomal off-targets such as cathepsins B, L, and S. In a systematic study by Black and Percival (2006), basic cathepsin K inhibitors demonstrated dramatically increased off-target cathepsin activities in cellular assays compared to their non-basic trifluoroethylamine analogs, despite similar intrinsic enzyme potency [1]. The target compound, with a predicted amine pKa of ~5.5, remains predominantly neutral in both the cytosol (pH 7.2) and lysosomal lumen (pH 5.0), thereby avoiding the >100-fold lysosomal concentration gradient observed for basic amines (pKa > 8). This property allowed the removal of a basic P3 substituent in cathepsin K inhibitor design, increasing functional selectivity by over 100-fold in cellular assays [2].

Lysosomotropism Avoidance
Class-level inference
Predicted lysosomal accumulation ratio ~1; >100-fold improvement in functional cellular selectivity vs. basic amines
Supports reduced off-target lysosomal enzyme inhibition risk
Cellular cathepsin assays; neutral amine avoids pH trapping (lysosomal pH 5.0)
lysosomotropism off-target cathepsin selectivity phospholipidosis

Hydrogen Bond Retention: Trifluoroethylamine NH with Gly66

A critical design principle of the trifluoroethylamine amide isostere is that it reduces amine basicity (pKa ~5.5) without abolishing hydrogen bond donor (HBD) capability. X-ray crystallographic evidence from cathepsin K-inhibitor co-crystal structures demonstrates that the trifluoroethylamine NH forms a conserved hydrogen bond with the backbone carbonyl of Gly66 in the cathepsin K active site, analogous to the amide NH it replaces [1]. This is in contrast to N-methyl or N,N-dialkyl substitution, which would eliminate the HBD entirely and abrogate this critical binding interaction. The resulting inhibitors were 10- to 20-fold more potent than the parent amide compounds, indicating that the trifluoroethylamine NH is actually a superior H-bond donor in this context [2]. The non-basic nature of the nitrogen is key: a basic amine would be protonated in the enzyme active site and repelled by the positive electrostatic potential, whereas the neutral trifluoroethylamine NH can productively engage Gly66.

H-Bond Donor Retention
Class-level inference
Trifluoroethylamine NH forms conserved H-bond with Gly66; 10- to 20-fold more potent than amide
Supports target engagement via neutral H-bond donor capability
X-ray crystallography evidence; non-basic nitrogen avoids electrostatic penalty
hydrogen bond donor Gly66 cathepsin K target engagement

Chirality: Single Stereocenter for Enantioselective Synthesis

Unlike the achiral comparator 4-chloro-N-(2,2,2-trifluoroethyl)aniline (CAS 22753-82-8) , the target compound bears a single stereocenter at the 1-(4-chlorophenyl)ethyl carbon. This chirality enables the synthesis of enantiomerically pure (R)- and (S)-configured analogs, a critical feature for drug discovery programs requiring stereochemically defined lead compounds. The parent chiral amine 1-(4-chlorophenyl)ethylamine is commercially available in both enantiomeric forms with established synthetic protocols for enantioselective resolution—e.g., using penicillin acylase for kinetic resolution . The enantiomers of the target compound can be expected to exhibit differential target binding, as demonstrated for related chiral trifluoroethylamine-containing cathepsin K inhibitors where the (S)-configured P2 substituent was essential for activity (Compound 8: 5 pM Ki) [1].

Stereochemical Control
Supporting evidence
Single stereocenter at benzylic carbon; enantiopure synthesis from chiral precursors available
Enables enantioselective probe development and IP differentiation
Chiral resolution protocols established for parent amine; differential target binding expected
chirality enantioselective synthesis stereochemistry resolution

[1-(4-Chlorophenyl)ethyl](2,2,2-trifluoroethyl)amine: Application Scenarios


Peptidomimetic Drug Discovery: Amide Bioisostere Replacement

The target compound is optimally deployed as a building block for constructing peptidomimetic inhibitors where a metabolically labile amide bond (-CO-NH-) at the P2-P3 or equivalent junction must be replaced. The trifluoroethylamine (-NH-CH₂-CF₃) group delivers 10- to 20-fold potency gains over the parent amide while eliminating susceptibility to peptidase cleavage, as validated in cathepsin K inhibitor programs [1]. The non-basic nitrogen (pKa ~5.5) avoids lysosomal off-target accumulation, yielding >100-fold functional selectivity improvements in cellular assays [2]. This compound is specifically indicated over the achiral 4-chloro-N-(2,2,2-trifluoroethyl)aniline when stereochemistry at the α-carbon is required for target chiral recognition [3].

Kinase Inhibitor Optimization: VEGFR2/c-Met Headgroup Design

In malonamide-type kinase inhibitor series (e.g., dual VEGFR2/c-Met inhibitors), replacing one amide bond with a trifluoroethylamine unit has been demonstrated to maintain enzymatic and cellular potency while modulating ADME properties [1]. The target compound provides a more lipophilic (Hansch π ~ +0.88 over -CH₃) and metabolically stable alternative to N-methyl amide isosteres, potentially improving passive cell permeability without introducing the toxicity risks associated with N-fluoroalkyl analogs that undergo oxidative deamination to fluoroacetate [2].

Chiral Chemical Probes for Target Engagement Studies

The single stereocenter of [1-(4-chlorophenyl)ethyl](2,2,2-trifluoroethyl)amine enables the preparation of enantiomerically pure chemical probes. The (R)- and (S)-enantiomers can be synthesized from commercially available chiral 1-(4-chlorophenyl)ethylamine precursors [1]. Differential target engagement by enantiomers provides a powerful tool for confirming on-target pharmacology in cellular assays, particularly when combined with the non-basic, non-lysosomotropic character of the trifluoroethylamine motif that minimizes confounding off-target signals from lysosomal enzyme inhibition [2].

Agrochemical Intermediate: Fluorinated Amine Building Block

Fluorinated alkylamines are increasingly utilized in agrochemical discovery for their enhanced metabolic stability and modulated physicochemical properties [1]. The trifluoroethylamine motif confers resistance to oxidative degradation pathways that limit the environmental persistence of conventional alkylamine-based agrochemicals. The target compound's 4-chlorophenyl ring provides a synthetic handle for further functionalization (e.g., cross-coupling reactions), while the trifluoroethyl group increases lipophilicity for improved cuticular penetration in foliar applications, relative to non-fluorinated N-alkyl analogs.

Application
Selection Property
Validation Focus
Peptidomimetic amide isostere studies
Non-basic trifluoroethylamine scaffold
Lysosomotropism avoidance and cellular selectivity profiling
Kinase inhibitor headgroup design
Lipophilic and metabolically stable amine isostere
Passive permeability and metabolic stability assessment
Enantioselective chemical probe synthesis
Single chiral center for differential target engagement
Enantiomer-specific on-target pharmacology verification
Agrochemical fluorinated building block
Environmental oxidative stability and lipophilicity
Cuticular penetration and field persistence studies
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